BAY-Y-3118 free base

• CAS No.: 151213-16-0
• Product Name: BAY-Y-3118 free base
• Molecular Formula: C₂₀H₂₁ClFN₃O₃
• Molecular Weight: 405.8 g/mol
• IUPAC Name: 7-[(4aS,7aS)-1,2,3,4,4a,5,7,7a-octahydropyrrolo[3,4-b]pyridin-6-yl]-8-chloro-1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylic acid
• Standard InChI: InChI=1S/C20H21ClFN3O3/c21-16-17-12(19(26)13(20(27)28)8-25(17)11-3-4-11)6-14(22)18(16)24-7-10-2-1-5-23-15(10)9-24/h6,8,10-11,15,23H,1-5,7,9H2,(H,27,28)/t10-,15+/m0/s1
• Standard InChIKey: VRXORHRXNRJZCQ-ZUZCIYMTSA-N
• Isomeric SMILES: C1C[C@H]2CN(C[C@H]2NC1)C3=C(C=C4C(=C3Cl)N(C=C(C4=O)C(=O)O)C5CC5)F
• SMILES: C1CC2CN(CC2NC1)C3=C(C=C4C(=C3Cl)N(C=C(C4=O)C(=O)O)C5CC5)F
• Canonical SMILES: C1CC2CN(CC2NC1)C3=C(C=C4C(=C3Cl)N(C=C(C4=O)C(=O)O)C5CC5)F
• Description: BAY-Y 3118 is a new chlorofluoroquinolone with antimicrobial activity.
• Synonyms: 1-cyclopropyl-7-(2,8-diazabicyclo(4.3.0)non-8-yl)-6-fluoro-8-chloro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid hydrochloride; Bay y 3118; Bay Y3118; Bay-Y3118
• Reference: [1]. Fass RJ, et al. In vitro activity of Bay y 3118, a new quinolone. Antimicrob Agents Chemother. 1993 Nov;37(11):2348-57.[2]. García I, et al. Intracellular penetration and activity of BAY Y 3118 in human polymorphonuclear leukocytes. Antimicrob Agents Chemother. 1994 Oct;38(10):2426-9.[3]. Nichterlein T, et al. Bay Y 3118, a new quinolone derivative, rapidly eradicates Listeria monocytogenes from infected mice and L929 cells. Antimicrob Agents Chemother. 1994 Jul;38(7):1501-6.
• PubChem Compound: 119375
• Last Modified: Nov 11 2021